Cas no 88503-10-0 (2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxy-3-nitrophenyl)-3-phenyl-)

• Product name: 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxy-3-nitrophenyl)-3-phenyl-
• CAS No: 88503-10-0
• MF: C₁₇H₁₅NO₆
• MW: 329.304105043411
• CID: 630288
• PubChem ID: 71318413

2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxy-3-nitrophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxy-3-nitrophenyl)-3-phenyl-
• 1-(2-hydroxy-4,6-dimethoxy-3-nitrophenyl)-3-phenylprop-2-en-1-one
• DTXSID70748528
• 88503-10-0

• Inchi： InChI=1S/C17H15NO6/c1-23-13-10-14(24-2)16(18(21)22)17(20)15(13)12(19)9-8-11-6-4-3-5-7-11/h3-10,20H,1-2H3
• InChI Key： MCTRKUTWNMPNIU-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C(=C1C(=O)C=CC2=CC=CC=C2)O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 329.08993720g/mol
• Monoisotopic Mass: 329.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 102Ų